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Compound of Interest

Compound Name: AT-9010 tetrasodium

Cat. No.: B13893517

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the ordering, shipping, and
utilization of AT-9010 tetrasodium in a research setting. AT-9010 is the active triphosphate
metabolite of the antiviral prodrug AT-527 and a potent inhibitor of the SARS-CoV-2 RNA-
dependent RNA polymerase (RdRp) and NiRAN domain, making it a critical tool for studies on
viral replication and the development of novel antiviral therapeutics.

Ordering and Shipping

AT-9010 tetrasodium is available from various chemical suppliers for research purposes only
and is not intended for human use.

Table 1: Supplier and Ordering Information

. Available Estimated Price L .
Supplier . Shipping Condition
Quantities (USD)

$1080 (1 mg), $2650
MedchemExpress 1 mg, 5 mg, 10 mg Dry Ice[1]
(5 mg), $4000 (10 mg)

GlpBio 1 mg, 5 mg, 10 mg $855 (1 mg) Blue Ice[2][3]

Note: Prices are subject to change and may not include shipping and handling fees. Bulk
guantities are typically available upon request.
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Upon receipt, it is imperative to handle the compound with appropriate safety precautions in a

laboratory setting.

Storage and Stability

Proper storage of AT-9010 tetrasodium is crucial to maintain its integrity and biological activity.

Table 2: Storage and Stability Guidelines

Storage ) . .
Form Duration Special Conditions
Temperature
Protect from light,
Solid -80°C Up to 6 months store under
nitrogen[1][2]
Avoid repeated
Stock Solution -80°C Up to 6 months freeze-thaw cycles[1]
[2]
_ Avoid repeated
Stock Solution -20°C Up to 1 month

freeze-thaw cycles[2]

Mechanism of Action: Dual Inhibition of SARS-CoV-

2 Replication

AT-9010 exhibits a dual mechanism of action, targeting two essential enzymatic activities of the

SARS-CoV-2 polymerase complex (nspl12).[1]

e RNA Chain Termination: AT-9010 acts as a chain terminator at the RdRp active site. Its
incorporation into the growing viral RNA strand prevents the correct alignment of the

incoming nucleotide, thereby halting further RNA synthesis.[1]

e NiRAN Inhibition: The compound also binds to the N-terminal nidovirus RdRp-associated
nucleotidyltransferase (NiRAN) domain of nsp12. This binding competitively inhibits the
NiRAN's nucleotidyltransferase activity, which is essential for viral replication.[1]
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Caption: Dual inhibitory mechanism of AT-9010 on SARS-CoV-2 replication.
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Experimental Protocols

Protocol 1: Preparation of AT-9010 Tetrasodium Stock
Solution

Objective: To prepare a concentrated stock solution of AT-9010 tetrasodium for use in
downstream assays.

Materials:

AT-9010 tetrasodium (solid)

Nuclease-free water, sterile

Ultrasonic bath

Sterile, nuclease-free microcentrifuge tubes
Procedure:
o Equilibrate the vial of AT-9010 tetrasodium to room temperature before opening.

o Aseptically add the required volume of sterile, nuclease-free water to the vial to achieve a
desired concentration (e.g., 100 mg/mL).[1][2]

» To aid dissolution, sonicate the solution in an ultrasonic bath until the solid is completely
dissolved.[1][2]

» Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -80°C for up to 6 months.[1][2]

Table 3: Stock Solution Preparation Guide
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Desired Concentration Mass of AT-9010 Volume of Water
10 mM 1mg 159.5 uL

10 mM 5mg 797.3 pL

10 mM 10 mg 1.5946 mL

Calculations are based on a molecular weight of 627.13 g/mol .

Protocol 2: In Vitro NiRAN Inhibition Assay

Objective: To determine the inhibitory activity of AT-9010 on the nucleotidyltransferase function
of the SARS-CoV-2 NiRAN domain. This protocol is adapted from a high-throughput screening
assay for NiRAN inhibitors.

Materials:

¢ Recombinant SARS-CoV-2 nspl2 protein

e Recombinant SARS-CoV-2 nsp9 protein

e ATP (Adenosine triphosphate)

e Assay Buffer (50 mM Tris-HCI pH 7.5, 5 mM KCI, 1 mM DTT, 2 mM MnCI2)
¢ Kinase-Glo® Plus Luminescence Kinase Assay Kit (Promega)

o 384-well white bottom plates

e AT-9010 tetrasodium stock solution

» Positive control (e.g., Toxoflavin)

¢ Negative control (DMSO or buffer)

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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